Cas no 19549-87-2 (2,4-Dimethyl-1-heptene)

2,4-Dimethyl-1-heptene structure
2,4-Dimethyl-1-heptene structure
Product Name:2,4-Dimethyl-1-heptene
CAS No:19549-87-2
MF:C9H18
MW:126.239223003387
MDL:MFCD00059250
CID:164966
PubChem ID:87567793
Update Time:2025-09-22

2,4-Dimethyl-1-heptene Chemical and Physical Properties

Names and Identifiers

    • 1-Heptene,2,4-dimethyl-
    • 2,4-Dimethyl-1-heptene
    • 1-Heptene,2,4-dimethyl
    • 2,4-Dimethyl-1-hepten
    • 2,4-dimethyl-1heptene
    • 2,4-dimethylhept-1-ene
    • tripropylene
    • 1-Heptene, 2,4-dimethyl
    • 2,4-DIMETHYL-1-HEPTENE 95+%
    • 19549-87-2
    • MFCD00059250
    • DTXSID90864895
    • CHEBI:141563
    • CZGAOHSMVSIJJZ-UHFFFAOYSA-N
    • FT-0610153
    • NS00096196
    • InChI=1/C9H18/c1-5-6-9(4)7-8(2)3/h9H,2,5-7H2,1,3-4H
    • 1-Heptene, 2,4-dimethyl-
    • D89821
    • D1258
    • MDL: MFCD00059250
    • Inchi: 1S/C9H18/c1-5-6-9(4)7-8(2)3/h9H,2,5-7H2,1,3-4H3
    • InChI Key: CZGAOHSMVSIJJZ-UHFFFAOYSA-N
    • SMILES: C(C)(CC(=C)C)CCC

Computed Properties

  • Exact Mass: 126.14100
  • Monoisotopic Mass: 126.141
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 4
  • Complexity: 82
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 4.4
  • Topological Polar Surface Area: 0A^2

Experimental Properties

  • Color/Form: Uncertain
  • Density: 0,73 g/cm3
  • Melting Point: NA
  • Boiling Point: 134°C(lit.)
  • Flash Point: 22.7°C
  • Refractive Index: 1.4160-1.4190
  • PSA: 0.00000
  • LogP: 3.38880
  • Solubility: Uncertain
  • Vapor Pressure: 8.8±0.1 mmHg at 25°C

2,4-Dimethyl-1-heptene Security Information

2,4-Dimethyl-1-heptene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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SHANG HAI XIAN DING Biotechnology Co., Ltd.
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TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
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2,4-Dimethyl-1-heptene Production Method

2,4-Dimethyl-1-heptene Related Literature

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